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Introduction
Phenylglyoxylic acid (PGA) is a key urinary biomarker for assessing occupational exposure to

styrene, a volatile organic compound widely used in the manufacturing of plastics, resins, and

synthetic rubber.[1][2] Monitoring PGA levels in urine provides a reliable method for evaluating

the internal dose of styrene and ensuring workplace safety.[3][4] This document provides

detailed application notes and protocols for the quantitative determination of phenylglyoxylate
in urine using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass

Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS).

Metabolic Pathway of Styrene
Styrene is primarily metabolized in the liver by cytochrome P450 enzymes to styrene-7,8-oxide.

[2] This intermediate is then hydrolyzed to styrene glycol, which is further oxidized to mandelic

acid (MA) and phenylglyoxylic acid (PGA), the major urinary metabolites.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atsdr.cdc.gov [atsdr.cdc.gov]

2. Genetic effects and biotoxicity monitoring of occupational styrene exposure - PubMed
[pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1224774?utm_src=pdf-body-img
https://www.benchchem.com/product/b1224774?utm_src=pdf-custom-synthesis
https://www.atsdr.cdc.gov/toxguides/toxguide-53.pdf
https://pubmed.ncbi.nlm.nih.gov/18845133/
https://pubmed.ncbi.nlm.nih.gov/18845133/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Occupational exposure to styrene and acute health effects among fiberglass-reinforced
plastic workers: An integrated environmental and biological monitoring study | PLOS One
[journals.plos.org]

4. HEALTH EFFECTS - Toxicological Profile for Styrene - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Quantitative Determination of Phenylglyoxylate in Urine:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224774#quantitative-determination-of-
phenylglyoxylate-in-urine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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